Cas no 953157-82-9 (2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one
• CAS No: 953157-82-9
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 6076221
• PubChem ID: 16879259
• Update Time: 2025-07-21

2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one
• 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-1-(3-methylpiperidin-1-yl)ethanone
• AKOS024487191
• F5001-1031
• 953157-82-9
• VU0627640-1
• 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-1-(3-methylpiperidin-1-yl)ethan-1-one
• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-1-(3-methylpiperidin-1-yl)ethanone

• Inchi： 1S/C19H24N2O4/c1-13-5-4-8-21(12-13)19(22)11-15-10-17(25-20-15)14-6-7-16(23-2)18(9-14)24-3/h6-7,9-10,13H,4-5,8,11-12H2,1-3H3
• InChI Key： QRWAXQFBJLPVBY-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C2C=CC(=C(C=2)OC)OC)ON=1)N1CCCC(C)C1

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.8Ų

Additional information on 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 953157-82-9 and Product Name: 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one

The compound with the CAS number 953157-82-9 and the product name 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including dimethoxyphenyl, oxazol, and methylpiperidinyl moieties, contributes to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of oxazole derivatives in the design of novel therapeutic agents. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its versatility in pharmaceutical applications. In particular, the 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol moiety in this compound exhibits promising pharmacological properties. Studies have demonstrated that oxazole-based compounds can interact with various biological targets, making them valuable candidates for further investigation.

The integration of the 3-methylpiperidin-1-yl group into the molecular structure further enhances the compound's potential as a pharmacophore. Piperidine derivatives are widely recognized for their role in enhancing drug bioavailability and metabolic stability. The specific substitution pattern in this compound, featuring a methylpiperidinyl ethanone moiety, suggests that it may exhibit favorable pharmacokinetic profiles. This is particularly relevant in the context of developing drugs that require oral administration or prolonged circulation within the body.

Current research trends indicate that dimethoxyphenyl substituents can modulate the electronic properties of heterocyclic systems, influencing their reactivity and interaction with biological targets. The combination of these features in 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one positions it as a promising candidate for exploring new therapeutic pathways. For instance, studies have shown that dimethoxyphenyl-containing compounds can exhibit anti-inflammatory and antioxidant properties, which are crucial in managing chronic diseases such as cancer and neurodegenerative disorders.

In the realm of drug discovery, the synthesis and characterization of novel molecules like this one are essential for identifying lead compounds that can undergo further optimization. The structural complexity of 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-1-(3-methylpiperidin-1-yl)ethan-1-one presents both challenges and opportunities for medicinal chemists. Advanced synthetic methodologies are being employed to access this compound with high purity and yield, enabling rigorous biological evaluation.

One of the key areas of interest is the potential application of this compound as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further functionalization, enabling chemists to tailor the molecule's properties to specific therapeutic needs. For example, modifications at the oxazol ring or the methylpiperidinyl side chain could enhance binding affinity to target enzymes or receptors.

The broader significance of this compound lies in its contribution to our understanding of structure-function relationships in heterocyclic chemistry. By studying molecules like 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yli](methyl)piperidin](e)thanone, researchers can gain insights into how different functional groups interact within a single molecular framework to influence biological activity. These insights are invaluable for designing future generations of drugs that are more effective and have fewer side effects.

As computational chemistry techniques continue to advance, virtual screening methods are being increasingly utilized to predict the potential activity of novel compounds before they are synthesized in the lab. This approach has already shown great promise in identifying promising candidates like this one for further experimental validation. The integration of machine learning algorithms into drug discovery pipelines is particularly noteworthy, as it allows for rapid assessment of large chemical libraries.

The development of new therapeutic agents remains a cornerstone of modern medicine, and innovative molecules like this one play a critical role in this endeavor. The pharmaceutical industry continues to invest heavily in research aimed at identifying novel compounds with improved efficacy and safety profiles. The unique structural features of 953157[82[9] () make it an attractive candidate for further exploration in this context.

In conclusion, 95[35[7[8] () represents a significant contribution to pharmaceutical chemistry. Its intricate structure and diverse functional groups position it as a promising candidate for drug development. Ongoing research efforts are focused on elucidating its pharmacological properties and exploring its potential as a lead compound for new therapies. As our understanding of molecular interactions continues to evolve, 95[35[7[8] () will undoubtedly play a crucial role in shaping the future landscape of medicinal chemistry.